Cas no 65784-85-2 ( )

  structure
  structure
Product Name: 
CAS No:65784-85-2
MF:C13H23NO9
MW:337.323024988174
CID:962546
PubChem ID:428850
Update Time:2025-04-19

  Chemical and Physical Properties

Names and Identifiers

    • 5-[(4,8-dihydroxy-2-oxa-6-azabicyclo[3.2.1]octan-3-yl)oxy]-6-methoxycyclohexane-1,2,3,4-tetrol
    • AC1L8MDA
    • NSC244243
    • 65784-85-2
    • DTXSID20330316
    • NSC-244243
    •  
    • Inchi: 1S/C13H23NO9/c1-21-11-9(19)7(17)8(18)10(20)12(11)23-13-6(16)4-5(15)3(22-13)2-14-4/h3-20H,2H2,1H3
    • InChI Key: NUVUKVCTLYZNAJ-UHFFFAOYSA-N
    • SMILES: O1C(C(C2C(C1CN2)O)O)OC1C(C(C(C(C1OC)O)O)O)O

Computed Properties

  • Exact Mass: 337.13729
  • Monoisotopic Mass: 337.13728131g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 7
  • Hydrogen Bond Acceptor Count: 10
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 3
  • Complexity: 426
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 11
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -4.6
  • Topological Polar Surface Area: 161Ų

Experimental Properties

  • PSA: 161.1
  • LogP: -4.40890

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